Cas no 1805064-67-8 (6-Fluoro-4-iodonicotinic acid)

• Product Name: 6-Fluoro-4-iodonicotinic acid
• CAS No: 1805064-67-8
• MF: C₆H₃FINO₂
• MW: 266.996397256851
• CID: 4802380
• Update Time: 2025-10-05

6-Fluoro-4-iodonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-iodonicotinic acid

• Inchi： 1S/C6H3FINO2/c7-5-1-4(8)3(2-9-5)6(10)11/h1-2H,(H,10,11)
• InChI Key： OGXCHCIEJIVGPO-UHFFFAOYSA-N
• SMILES： IC1C=C(N=CC=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 6-Fluoro-4-iodonicotinic acid

6-Fluoro-4-Iodonicotinic Acid: A Comprehensive Overview

The compound 6-Fluoro-4-Iodonicotinic Acid (CAS No. 1805064-67-8) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a fluorine atom at the 6-position and an iodine atom at the 4-position of the nicotinic acid scaffold. The presence of these halogen substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of 6-Fluoro-4-Iodonicotinic Acid as a precursor for the synthesis of advanced pharmaceutical agents. Its structure serves as a versatile platform for the development of drugs targeting specific biological pathways. For instance, researchers have explored its role in the creation of anti-tumor agents, where the halogen substituents play a critical role in enhancing bioavailability and selectivity. Additionally, this compound has been utilized in the design of antiviral medications, where its unique electronic properties contribute to effective viral inhibition.

The synthesis of 6-Fluoro-4-Iodonicotinic Acid involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. The strategic introduction of fluorine and iodine atoms at specific positions requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined its production, making it more accessible for large-scale applications.

In terms of physical properties, 6-Fluoro-4-Iodonicotinic Acid exhibits a high degree of stability under standard laboratory conditions. Its solubility in polar solvents is significantly influenced by the electron-withdrawing effects of the fluorine and iodine atoms, which enhance its ability to dissolve in aqueous environments. This property is particularly advantageous in pharmaceutical formulations, where solubility is a critical factor for drug delivery.

One of the most promising applications of 6-Fluoro-4-Iodonicotinic Acid lies in its use as a building block for advanced materials. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The halogen substituents contribute to enhanced electronic conductivity and stability, making this compound a strong candidate for next-generation materials.

Moreover, 6-Fluoro-4-Iodonicotinic Acid has been employed as a chiral catalyst in asymmetric synthesis reactions. Its ability to induce high enantioselectivity has been demonstrated in various transformations, including aldol reactions and Michael additions. This capability underscores its importance in the development of enantiomerically pure compounds, which are essential for modern drug discovery.

Looking ahead, the continued exploration of 6-Fluoro-4-Iodonicotinic Acid is expected to yield further breakthroughs in its application across diverse fields. Ongoing research focuses on optimizing its synthesis pathways, expanding its functionalization options, and investigating novel biological targets. As our understanding of this compound deepens, it is poised to play an increasingly vital role in advancing both scientific research and industrial innovation.